Cas no 33305-77-0 ((S)-2-((tert-Butoxycarbonyl)amino)-3-(4-nitrophenyl)propanoic acid)

• Product Name: (S)-2-((tert-Butoxycarbonyl)amino)-3-(4-nitrophenyl)propanoic acid
• CAS No: 33305-77-0
• MF: C₁₄H₁₈N₂O₆
• MW: 310.302524089813
• MDL: MFCD00038128
• CID: 54050
• PubChem ID: 7021882
• Update Time: 2024-10-29

(S)-2-((tert-Butoxycarbonyl)amino)-3-(4-nitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• boc-4-nitro-L-phenylalanine
• Boc-p-nitro-Phe-OH
• Boc-Nle-OH
• Boc-Phe(4-NO2)-OH
• Boc-L-4-Nitrophe
• N-tert-Butoxycarbonyl-4-nitro-L-phenylalanine
• N-(tert-Butoxycarbonyl)-4-nitro-L-phenylalanine
• N-Boc-4-nitro-L-phenylalanine
• (S)-2-((tert-Butoxycarbonyl)amino)-3-(4-nitrophenyl)propanoic acid
• (S)-2-(tert-Butoxycarbonylamino)-3-(4-nitrophenyl)propanoic acid
• Boc-L-4-Nitrophenylalanine
• Boc-L-Phe(4-NO2)-OH
• N-Boc-p-nitro-L-phenylalanine
• OC-L-4-Nitrophe
• (S)-2-t-butyloxycarbonylam
• 4-nitro-N-[(1,1-dimethylethoxy)carbonyl]-L-phenylalanine
• Boc-4-Nitro-phenylalanine
• Boc-L-4-NO2-Phe-OH
• BOC-L-PHE(4-NO2)
• BOC-PHE(4'-NO2)
• BOC-PNO2-L-PHE-OH
• N-(t-butyloxycarbonyl)-4-nitro-D,L-phenylalanine
• tert-Butoxycarbonyl-L-4-nitrophenylalanine
• EN300-1071052
• SS-6059
• 33305-77-0
• AM9290
• AC-9940
• N-(tert-Butoxycarbonyl)-4-nitrophenylalanine
• EINECS 251-450-1
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(4-nitrophenyl)propanoic acid
• AC-9939
• (2S)-2-[(tert-butoxycarbonyl)amino]-3-(4-nitrophenyl)propanoic acid
• Boc-Phe-(4-NO2)-OH
• 336877-68-0
• B2232
• AM20050370
• PD196491
• AKOS015836533
• AKOS015889936
• N-Boc-p-nitrophenylalanine
• CS-W007679
• GS-0037
• A800742
• N-[tert-Butoxy(hydroxy)methylidene]-4-nitrophenylalanine
• Boc-p-nitro-L-phenylalanine
• (S)-N-boc-4-nitrophenylalanine
• 103451-56-5
• t-Butyloxycarbonyl-p-nitrophenylalanine
• (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(4-nitrophenyl)propanoic acid
• Boc-L-4-nitro-Phenylalanine
• N-(tert-butoxycarbonyl)-p-nitrophenylalanine
• (S)-2-tert-Butoxycarbonylamino-3-(4-nitro-phenyl)-propionic acid
• (S)-3-[4-nitrophenyl]-2-tert-butoxycarbonylamino-propionic acid
• 2-(S)-tert-butoxycarbonylamino-3-(4-nitrophenyl)-propionic acid
• Boc-Phe(4-NO2)-OH, >=99.0% (T)
• I10407
• BOC-p-nitrophenylalanine
• XBQADBXCNQPHHY-NSHDSACASA-N
• Nalpha -t-Butyloxycarbonyl-p-Nitro-L-Phenylalanine
• J-300423
• SCHEMBL199415
• N-(t-butoxycarbonyl)-4-nitro-L-phenylalanine
• HY-W007679
• Q-200737
• MFCD00038128
• (2S)-2-(tert-butoxycarbonylamino)-3-(4-nitrophenyl)propanoic acid
• N-(tert-Butoxycarbonyl)-4-nitro-3-phenyl-L-alanine
• DTXSID30908424
• (2S)-2-[[(2-methylpropan-2-yl)oxy-oxomethyl]amino]-3-(4-nitrophenyl)propanoic acid
• BOC-Phe (4-NO2)-OH
• A821720
• Boc-Phe(4-NO2)-OH,98%

• MDL： MFCD00038128
• Inchi： 1S/C14H18N2O6/c1-14(2,3)22-13(19)15-11(12(17)18)8-9-4-6-10(7-5-9)16(20)21/h4-7,11H,8H2,1-3H3,(H,15,19)(H,17,18)/t11-/m0/s1
• InChI Key： XBQADBXCNQPHHY-NSHDSACASA-N
• SMILES： O(C(N[C@H](C(=O)O)CC1C=CC(=CC=1)[N+](=O)[O-])=O)C(C)(C)C
• BRN： 2820671

Computed Properties

• Exact Mass: 310.11600
• Monoisotopic Mass: 310.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 121A^2

Experimental Properties

• Color/Form: Bright yellow powder
• Density: 1.2900
• Melting Point: 107 ºC
• Boiling Point: 509.3±45.0 °C at 760 mmHg
• Flash Point: 261.8±28.7 °C
• Refractive Index: 1.553
• PSA: 121.45000
• LogP: 3.02930
• Solubility: Not determined
• Specific Rotation: 8 º (c=1,MeOH)
• Optical Activity: [α]20/D +8±1°, c = 1% in methanol
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

(S)-2-((tert-Butoxycarbonyl)amino)-3-(4-nitrophenyl)propanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store long-term at -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters